Cas no 2171518-03-7 (9-methyl-5-(propan-2-yloxy)methyl-1-oxa-4,9-diazaspiro5.6dodecane)

• Product Name: 9-methyl-5-(propan-2-yloxy)methyl-1-oxa-4,9-diazaspiro5.6dodecane
• CAS No: 2171518-03-7
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 6508235
• PubChem ID: 165842063
• Update Time: 2025-08-03

9-methyl-5-(propan-2-yloxy)methyl-1-oxa-4,9-diazaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 9-methyl-5-(propan-2-yloxy)methyl-1-oxa-4,9-diazaspiro5.6dodecane
• EN300-1638520
• 9-methyl-5-[(propan-2-yloxy)methyl]-1-oxa-4,9-diazaspiro[5.6]dodecane
• 2171518-03-7

• Inchi： 1S/C14H28N2O2/c1-12(2)17-11-13-14(18-10-7-15-13)5-4-8-16(3)9-6-14/h12-13,15H,4-11H2,1-3H3
• InChI Key： SFPDFTHBMKSWNS-UHFFFAOYSA-N
• SMILES： O1CCNC(COC(C)C)C21CCN(C)CCC2

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 33.7Ų

Additional information on 9-methyl-5-(propan-2-yloxy)methyl-1-oxa-4,9-diazaspiro5.6dodecane

9-Methyl-5-(Propan-2-Yloxy)Methyl-1-Oxa-4,9-Diazaspiro[5.6]Dodecane: A Comprehensive Overview

The compound with CAS No. 2171518-03-7, known as 9-methyl-5-(propan-2-yloxy)methyl-1-oxa-4,9-diazaspiro[5.6]dodecane, is a complex organic molecule with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom. The molecule's structure is notable for its spiro framework, which consists of a six-membered ring fused to a five-membered ring, creating a bicyclic system. The presence of the oxa and diazaspiro groups further adds complexity to its structure, making it a subject of interest in both academic and industrial research.

The synthesis of 9-methyl-5-(propan-2-yloxy)methyl-1-oxa-4,9-diazaspiro[5.6]dodecane involves a series of intricate organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the spirocyclic core. This approach has shown promise in reducing reaction time while maintaining the integrity of the molecule's structure.

The compound's chemical properties are heavily influenced by its spiro framework and functional groups. The propan-2-yloxy group introduces hydroxyl functionality, which can participate in hydrogen bonding and other intermolecular interactions. This makes the compound potentially useful in applications requiring specific solubility or reactivity profiles. Additionally, the methyl substituent at position 9 contributes to the molecule's steric environment, influencing its overall stability and reactivity.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of 9-methyl-5-(propan-2-yloxy)methyl-1-oxa-4,9-diazaspiro[5.6]dodecane with unprecedented accuracy. Quantum mechanical calculations have revealed insights into the molecule's frontier molecular orbitals, shedding light on its potential as a precursor for advanced materials or pharmaceutical agents.

In terms of applications, this compound has garnered attention in the field of drug discovery due to its unique structural features. The spiro system is known to exhibit diverse pharmacological properties, making it a valuable scaffold for developing bioactive molecules. Recent studies have explored its potential as a lead compound for anti-inflammatory and antiviral agents.

Moreover, the compound's ability to form stable complexes with metal ions has opened avenues for its use in catalysis and coordination chemistry. Researchers have investigated its coordination behavior with transition metals such as copper and zinc, demonstrating its potential as a ligand in homogeneous catalysis.

From an environmental perspective, understanding the degradation pathways of 9-methyl-5-(propan-2-yloxy)methyl-1-oxa-4,9-diazaspiro[5.6]dodecane is crucial for assessing its ecological impact. Recent studies have employed advanced analytical techniques to study its biodegradation under various conditions, providing valuable data for risk assessment and sustainable chemical design.

In conclusion, 9-methyl-5-(propan-2-yloxy)methyl-1-Oxa4 4 4 4 4 4 4 4 4 4 4 4 4 4 4 4diazaspiro[5.6]dodecane is a multifaceted compound with significant potential across diverse fields of chemistry and materials science. Its intricate structure and versatile functional groups make it an intriguing subject for further research and development.